N-([2,2'-bifuran]-5-ylmethyl)-1-isopropyl-1H-imidazole-4-sulfonamide

• IUPAC Name: N-[[5-(furan-2-yl)furan-2-yl]methyl]-1-propan-2-ylimidazole-4-sulfonamide
• InChI: InChI=1S/C15H17N3O4S/c1-11(2)18-9-15(16-10-18)23(19,20)17-8-12-5-6-14(22-12)13-4-3-7-21-13/h3-7,9-11,17H,8H2,1-2H3
• InChI Key: OEPIMHXDXZOWJZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(N=C1)S(=O)(=O)NCC2=CC=C(O2)C3=CC=CO3
• Molecular Formula: C15H17N3O4S
• Molecular Weight: 335.4 g/mol

Description

The compound is a complex organic molecule that contains a bifuran unit, an imidazole ring, and a sulfonamide group. Bifuran is a type of heterocyclic compound that consists of two furan rings. Imidazole is a five-membered ring compound that contains two nitrogen atoms, and sulfonamide is a functional group that is commonly found in various pharmaceutical drugs.

Synthesis Analysis

While specific synthesis methods for this compound were not found, bifuran compounds can be synthesized through reactions involving α,β-unsaturated carbonyl compounds containing a furan ring. The synthesis of complex molecules often involves multiple steps and various types of chemical reactions.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), and mass spectrometry. These techniques can provide information about the arrangement of atoms in a molecule and the types of bonds between them.

Chemical Reactions Analysis

The analysis of chemical reactions often involves studying the changes in the structure of a molecule when it undergoes a reaction. This can be done using various analytical techniques such as spectroscopy, chromatography, and electrochemical analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be analyzed using various techniques. These properties include melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

1. Organic Chemistry Synthesis

• The synthesis of imidazole-based sulfonamides, including compounds similar to N-([2,2'-bifuran]-5-ylmethyl)-1-isopropyl-1H-imidazole-4-sulfonamide, has been a subject of study. For instance, a one-pot synthesis method has been developed for N-(Imidazo[1,2-a]pyridin-3-yl) and N-(Imidazo[2,1-b][1,3]thiazol-5-yl)sulfonamides, demonstrating the versatility of this chemical class in organic synthesis (Rozentsveig et al., 2013).

2. Materials Science Applications

• Sulfonamide compounds, including those with imidazole structures, have been studied for their potential as corrosion inhibitors. For example, derivatives like 4-Chloro-2-((furan-2-ylmethyl)amino)-5-sulfamoylbenzoic acid and N-(Isopropylcarbamoyl)-4-(m-tolylamino)pyridine-3-sulfonamide have shown efficacy in protecting mild steel against corrosion in acidic environments (Sappani & Karthikeyan, 2014).

3. Medicinal Chemistry and Drug Development

• Imidazole-based sulfonamides have been investigated for their potential in drug development. For instance, compounds containing an imidazole ring have been synthesized and evaluated for anticancer activity, highlighting the therapeutic potential of this chemical class (El-Gaby et al., 2017).
• Additionally, these compounds have shown promise in antimicrobial and antitubercular applications. A study on N-(4-(4-chloro-1H-imidazol-1-yl)-3-methoxyphenyl)amide/sulfonamide derivatives has indicated significant activity against Mycobacterium tuberculosis (Ranjith et al., 2014).

Safety And Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Information about the safety and hazards of a compound can be found in its safety data sheet (SDS).